Cas no 1111638-41-5 (1-(5-bromo-2-chloropyridin-3-yl)ethanol)

• Product Name: 1-(5-bromo-2-chloropyridin-3-yl)ethanol
• CAS No: 1111638-41-5
• MF: C₇H₇BrClNO
• MW: 236.493580102921
• MDL: MFCD26097286
• CID: 3162438
• PubChem ID: 57856252
• Update Time: 2025-04-21

1-(5-bromo-2-chloropyridin-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chloropyridin-3-yl)ethanol
• CS-0369254
• 1111638-41-5
• DB-084377
• SCHEMBL2968350

• MDL： MFCD26097286
• Inchi： 1S/C7H7BrClNO/c1-4(11)6-2-5(8)3-10-7(6)9/h2-4,11H,1H3
• InChI Key： GTTWHKVMEWGTPC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C)O)Cl

Computed Properties

• Exact Mass: 234.94000
• Monoisotopic Mass: 234.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: 2

Experimental Properties

• PSA: 33.12000
• LogP: 2.55080